N-(4-(2-oxo-2-(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)ethyl)phenyl)acetamide

• IUPAC Name: N-[4-[2-oxo-2-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethyl]phenyl]acetamide
• InChI: InChI=1S/C21H21N5O2/c1-15(27)22-18-9-7-16(8-10-18)11-21(28)25-12-19(13-25)26-14-20(23-24-26)17-5-3-2-4-6-17/h2-10,14,19H,11-13H2,1H3,(H,22,27)
• InChI Key: JQEICGYYMFUZRZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)CC(=O)N2CC(C2)N3C=C(N=N3)C4=CC=CC=C4
• Molecular Formula: C21H21N5O2
• Molecular Weight: 375.4 g/mol

Description

N-(4-(2-oxo-2-(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)ethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C21H21N5O2 and its molecular weight is 375.432. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antimicrobial Applications

Azetidinones and oxazolidinones, by virtue of their structural framework, have been extensively explored for their potential as antibacterial agents. Research has demonstrated that various derivatives of these classes exhibit moderate to good activity against both gram-positive and gram-negative bacteria. For instance, studies on azetidinones have shown promising antibacterial properties, particularly against strains such as Staphylococcus aureus and Escherichia coli, highlighting the potential of these compounds in addressing drug-resistant bacterial infections (Desai et al., 2008). Additionally, oxazolidinone derivatives have been identified for their unique mechanism of bacterial protein synthesis inhibition, presenting a novel avenue for antimicrobial therapy (Zurenko et al., 1996).

Anti-inflammatory Applications

Compounds bearing the azetidinone moiety have also been investigated for their anti-inflammatory properties. Research in this area has focused on synthesizing derivatives that not only exhibit potent anti-inflammatory activity but also possess reduced ulcerogenic potential compared to traditional non-steroidal anti-inflammatory drugs (NSAIDs), offering a potentially safer therapeutic alternative (Kalsi et al., 1990).

Anticancer Applications

There's growing interest in exploring azetidinone and related compounds for anticancer activity. Innovations in this space include the synthesis of derivatives designed to target specific cancer cell lines, with some showing selective cytotoxic effects. This underscores the potential of structurally similar compounds to N-(4-(2-oxo-2-(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)ethyl)phenyl)acetamide in contributing to the development of new anticancer therapies (Horishny et al., 2021).

Mechanism of Action

Mode of Action

Given its structural similarity to other heterocyclic compounds, it might interact with its targets through non-covalent interactions such as hydrogen bonding, π-π stacking, and van der waals forces .

Biochemical Pathways

Other heterocyclic compounds have been reported to influence a broad range of biochemical pathways, including those involved in inflammation, tumor growth, diabetes, allergies, fever, viral infections, and more

Pharmacokinetics

Its heterocyclic structure suggests that it might be highly soluble in water and other polar solvents, which could influence its bioavailability .

Result of Action

Other heterocyclic compounds have been reported to exhibit a wide range of biological activities, suggesting that this compound might also have diverse effects at the molecular and cellular levels .